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Compound of Interest

Compound Name: 6-Bromoquinoline

Cat. No.: B019933

A Technical Guide to the Physical Properties of
6-Bromoquinoline

This guide provides an in-depth overview of the key physical properties of 6-bromoquinoline,
specifically its melting and boiling points. The information is tailored for researchers, scientists,
and professionals in the field of drug development, presenting quantitative data, experimental

methodologies, and a logical workflow for property determination.

Quantitative Data Summary

The physical properties of 6-bromoquinoline are essential for its handling, characterization,
and application in synthetic chemistry. The experimentally determined melting and boiling
points are summarized below.

Physical Property Value Conditions
Melting Point 19°C Not specified
24 °C Not specified

Boiling Point 116 °C at 6 mmHg

Experimental Protocols
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The determination of melting and boiling points are fundamental techniques in chemical
analysis to establish the identity and purity of a substance.

1. Melting Point Determination

The melting point of a compound is the temperature range over which it changes state from
solid to liquid. For a pure crystalline solid, this transition is typically sharp. The presence of
impurities generally leads to a depression and broadening of the melting point range.[1] A
common and effective method for determining the melting point is through the use of a capillary
tube within a calibrated heating apparatus.

Methodology:

o Sample Preparation: A small amount of the crystalline 6-bromoquinoline is finely ground
and packed into a capillary tube, sealed at one end, to a height of a few millimeters.[2]

o Apparatus Setup: The capillary tube is placed in a heating block or an oil bath apparatus
(such as a Thiele tube or a Mel-Temp apparatus) equipped with a calibrated thermometer or
a digital temperature sensor.[1][3]

o Heating and Observation: The sample is heated at a steady and slow rate, typically 1-2 °C
per minute, especially when approaching the anticipated melting point.[1]

o Data Recording: Two temperatures are recorded: the temperature at which the first drop of
liquid appears and the temperature at which the entire sample has completely liquefied. This
range is reported as the melting point.[1] An initial rapid heating can be performed to find an
approximate melting point, followed by a slower, more precise measurement.[1][3]

2. Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor. The boiling point is highly
dependent on the atmospheric pressure.

Methodology (Thiele Tube Method):
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o Sample Preparation: A small volume (a few milliliters) of 6-bromoquinoline is placed into a
small test tube. A capillary tube, sealed at one end, is placed into the liquid with the open end
down.[4]

o Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a
Thiele tube containing a high-boiling point oil (e.g., mineral oil).[4]

o Heating and Observation: The Thiele tube is gently heated, which ensures uniform heat
distribution. As the temperature rises, air trapped in the capillary tube will bubble out. Upon
reaching the boiling point, a continuous stream of bubbles will emerge from the capillary
tube.[4]

o Data Recording: The heat source is then removed. The temperature at which the liquid is
drawn back into the capillary tube is recorded as the boiling point at the current atmospheric
pressure.[4] The barometric pressure should always be recorded alongside the boiling point.

[4]

Workflow Visualization

The following diagram illustrates the general experimental workflow for the determination of the
physical properties of a chemical compound like 6-bromoquinoline.
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Caption: Experimental workflow for determining melting and boiling points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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